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Compound of Interest

Compound Name: NAS-181 free base

Cat. No.: B10783194 Get Quote

In-Depth Technical Guide: NAS-181 Free Base
This technical guide provides a comprehensive overview of NAS-181 free base, a potent and

selective antagonist of the rat 5-HT1B receptor. It is intended for researchers, scientists, and

professionals in the field of drug development. This document details the compound's chemical

identity, pharmacological profile, and relevant experimental methodologies.

Chemical Identification and Structure
NAS-181 is a selective antagonist for the rodent 5-HT1B receptor. While often studied as a

dimesylate salt (CAS Number: 1217474-40-2), the free base form is also referenced.

CAS Number (Free Base): 205242-62-2[1][2]

Chemical Structure (Free Base):

Molecular Formula: C₂₀H₃₀N₂O₇S[1][2]

Molecular Weight: 442.53 g/mol [1]

SMILES: CS(=O)(O)=O.[C@H]1(COC2=C3C(C=C(CN4CCOCC4)CO3)=CC=C2)CNCCO1
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NAS-181 demonstrates high selectivity for the rat 5-HT1B receptor. The following table

summarizes its binding affinities for various receptors.

Receptor Ki (nM) Species Reference

5-HT1B 47 Rat ****

5-HT1B 630 Bovine

5-HT1A >3000 Rat

5-HT2A >3000 Rat

5-HT2C >3000 Rat

5-HT6 >3000 Rat

5-HT7 >3000 Rat

α1-adrenoceptor >3000 Rat

α2-adrenoceptor >3000 Rat

β-adrenoceptor >3000 Rat

Dopamine D1 >3000 Rat

Dopamine D2 >3000 Rat

Mechanism of Action
NAS-181 acts as a potent and selective antagonist at the presynaptic 5-HT1B autoreceptors in

the rat brain. By blocking these inhibitory autoreceptors, NAS-181 increases the synthesis and

synaptic concentration of serotonin (5-HT). This elevation in synaptic 5-HT leads to

downstream effects, including an increase in acetylcholine (ACh) release in brain regions such

as the frontal cortex and ventral hippocampus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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